Cas no 1234868-06-4 (1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine)

• Product Name: 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine
• CAS No: 1234868-06-4
• MF: C₁₉H₁₈BrN₅O₃
• MW: 444.28192281723
• CID: 6151627
• PubChem ID: 49701883
• Update Time: 2025-08-05

1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine
• (5-bromofuran-2-yl)-[4-[5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]methanone
• VU0647929-1
• 1-(5-bromofuran-2-carbonyl)-4-[5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazine
• 1234868-06-4
• F5591-0742
• AKOS024514428
• (5-bromofuran-2-yl)(4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C19H18BrN5O3/c20-15-5-4-14(27-15)19(26)25-9-7-24(8-10-25)16-6-3-13(11-21-16)17-22-18(28-23-17)12-1-2-12/h3-6,11-12H,1-2,7-10H2
• InChI Key： QWLARGUABCJMPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCN(C3C=CC(=CN=3)C3=NOC(C4CC4)=N3)CC2)=O)O1

Computed Properties

• Exact Mass: 443.05930g/mol
• Monoisotopic Mass: 443.05930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine

Introduction to 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1234868-06-4, identified as 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a combination of heterocyclic moieties and functional groups, has garnered attention due to its potential applications in pharmaceutical research and drug discovery. The presence of a 5-bromofuran-2-carbonyl moiety and a 5-cyclopropyl-1,2,4-oxadiazol ring system suggests a rich chemical diversity that can be leveraged for developing novel bioactive entities.

In recent years, the exploration of such complex molecular architectures has been instrumental in identifying compounds with therapeutic potential. The piperazine moiety, a well-known pharmacophore, is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The specific arrangement of the 5-cyclopropyl-1,2,4-oxadiazol group in this compound adds another layer of complexity, potentially influencing both the electronic properties and the biological interactions of the molecule. This unique structural framework makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health. The 5-bromofuran-2-carbonyl group is particularly noteworthy, as it has been shown to participate in various biochemical reactions that can lead to the formation of bioactive intermediates. Such intermediates are often key players in drug metabolism and signaling pathways. Additionally, the cyclopropyl substituent is known for its ability to enhance lipophilicity, which can improve oral bioavailability—a critical factor in drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol structure exemplifies how combining multiple heterocyclic systems can lead to novel pharmacological effects. For instance, derivatives of this class have been explored for their potential anti-inflammatory and anticancer properties. The pyridin ring further contributes to the molecule's pharmacological profile by serving as a scaffold for further functionalization. This allows chemists to fine-tune the properties of the compound to target specific biological processes.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic methodologies. The preparation of 1-(5-bromofuran-2-carbonyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Techniques such as cross-coupling reactions, cyclization processes, and functional group transformations are often employed in its synthesis. These methods not only highlight the synthetic prowess required but also underscore the importance of robust synthetic strategies in drug development.

The biological evaluation of this compound has been a focal point for researchers seeking new therapeutic agents. Preliminary studies suggest that it may interact with various targets relevant to neurological disorders and metabolic diseases. The combination of the 5-bromofuran, cyclopropyl, and oxadiazol moieties creates a unique chemical signature that could be exploited for designing drugs with improved efficacy and selectivity. Furthermore, the presence of multiple heterocyclic systems provides opportunities for modulating physicochemical properties such as solubility and permeability.

In conclusion,1-(5-bromofuran-2-carbonyl)-4-(3H)-5-(5-cyclopropyl)pyridin] (CAS no 1234868 06 4) stands as a promising entity in chemical biology with significant implications for drug discovery. Its intricate structure offers a rich platform for further exploration, leveraging both synthetic chemistry advancements and biological insights. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in shaping future therapeutic strategies.